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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)ethanol

Cat. No.: B157507

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This guide provides immediate, essential safety and
logistical information for 2-(4-Chlorophenoxy)ethanol, including detailed operational and
disposal plans to foster a secure laboratory environment.

Chemical Hazards and GHS Classification:

2-(4-Chlorophenoxy)ethanol is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Irritation (Category 2): Causes skin irritation.[1][2][3]

Serious Eye Damage (Category 1): Causes serious eye damage.[1][2][3]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.[1][2][3]

Signal Word: Danger[2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to mitigate exposure risks. The following table
summarizes the required PPE for handling 2-(4-Chlorophenoxy)ethanol.
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Protection Type

Specific Recommendations

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., neoprene, nitrile rubber).
Ensure gloves are unlined and
of adequate thickness (at least

14 mils for reusable gloves).[4]

To prevent skin contact, which
can cause irritation and
harmful effects if absorbed.[3]

Eye and Face Protection

Chemical safety goggles with
side shields are mandatory. A
face shield should be worn in
addition to goggles when there
is a splash hazard.[5][6][7]

To protect against serious eye
damage from splashes or

aerosols.[1][3]

Skin and Body Protection

A chemical-resistant lab coat
or coveralls should be worn.[5]

Closed-toe shoes are required.

To protect skin from accidental
contact and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood.[6][8][9] If
ventilation is inadequate or
there is a risk of aerosol
generation, a NIOSH-approved
respirator with an organic
vapor cartridge is

recommended.

To prevent respiratory tract
irritation from vapors or

aerosols.[1][3]

Operational Plan for Handling 2-(4-
Chlorophenoxy)ethanol

A systematic approach to handling ensures safety at every stage.

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[6]

Keep the container tightly closed when not in use.[3][6]

Ensure the storage area is clearly labeled with the appropriate hazard warnings.

. Handling and Use:

All handling of 2-(4-Chlorophenoxy)ethanol should be conducted in a designated area,
such as a chemical fume hood, to ensure adequate ventilation.[6][9]

Before starting any procedure, ensure that an eyewash station and safety shower are readily
accessible.[6]

Wear all required personal protective equipment as detailed in the table above.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the area where the chemical is handled.[2]

Wash hands thoroughly with soap and water after handling.[6]

. Spill Response:

In case of a small spill, absorb the material with an inert absorbent such as vermiculite or
sand.[9]

Collect the absorbed material into a suitable, labeled container for disposal.

For larger spills, evacuate the area and follow emergency procedures.

Ensure adequate ventilation during cleanup.

. First Aid Measures:

If on skin: Immediately wash the affected area with plenty of soap and water for at least 15
minutes.[3][6] Remove contaminated clothing. If skin irritation persists, seek medical
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attention.[3]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing for at least 15 minutes and immediately seek medical
attention.[3][6]

« If inhaled: Move the person to fresh air and keep them comfortable for breathing.[3] If
respiratory symptoms occur, seek medical attention.

« |f swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[6]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

o Waste Classification: 2-(4-Chlorophenoxy)ethanol and any materials contaminated with it
are considered hazardous waste.[3]

o Containerization: Collect all waste, including empty containers and contaminated PPE, in
designated, clearly labeled, and sealed containers.

» Disposal Route: Dispose of the hazardous waste through an approved waste disposal plant
in accordance with local, state, and federal regulations.[3][6] Do not dispose of it down the
drain or in regular trash.

Workflow for Safe Handling of 2-(4-
Chlorophenoxy)ethanol
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Safe Handling Workflow for 2-(4-Chlorophenoxy)ethanol
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Caption: Workflow for the safe handling of 2-(4-Chlorophenoxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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